Cas no 1172507-82-2 (1-[4-(Ethylsulfonyl)-2-nitrophenyl]homopiperazine hydrochloride)

• Product Name: 1-[4-(Ethylsulfonyl)-2-nitrophenyl]homopiperazine hydrochloride
• CAS No: 1172507-82-2
• MF: C₁₃H₂₀ClN₃O₄S
• MW: 349.833600997925
• CID: 1078728
• PubChem ID: 44119742
• Update Time: 2025-05-21

1-[4-(Ethylsulfonyl)-2-nitrophenyl]homopiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Ethylsulfonyl)-2-nitrophenyl]homopiperazine hydrochloride
• 1-[4-(ethylsulfonyl)-2-nitrophenyl]homopiperazinehydrochloride
• 1-(4-ethylsulfonyl-2-nitrophenyl)-1,4-diazepane;hydrochloride
• MFCD08692387
• AKOS015846845
• 1172507-82-2
• 1-[4-(ethanesulfonyl)-2-nitrophenyl]-1,4-diazepane hydrochloride
• 1-(4-(ethylsulfonyl)-2-nitrophenyl)homopiperazine hcl
• 1-(4-(Ethylsulfonyl)-2-nitrophenyl)-1,4-diazepane hydrochloride
• 1-[4-(ethylsulphonyl)-2-nitrophenyl]homopiperazine hydrochloride
• 1-(4-(Ethylsulfonyl)-2-nitrophenyl)-1,4-diazepanehydrochloride

• MDL： MFCD08692387
• Inchi： 1S/C13H19N3O4S.ClH/c1-2-21(19,20)11-4-5-12(13(10-11)16(17)18)15-8-3-6-14-7-9-15;/h4-5,10,14H,2-3,6-9H2,1H3;1H
• InChI Key： MODULXWERBXLDE-UHFFFAOYSA-N
• SMILES： Cl.S(CC)(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCNCCC1)(=O)=O

Computed Properties

• Exact Mass: 349.0863050g/mol
• Monoisotopic Mass: 349.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Melting Point: 222-225°C

1-[4-(Ethylsulfonyl)-2-nitrophenyl]homopiperazine hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-[4-(Ethylsulfonyl)-2-nitrophenyl]homopiperazine hydrochloride

1-[4-(Ethylsulfonyl)-2-nitrophenyl]homopiperazine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1172507-82-2, commonly referred to as 1-[4-(Ethylsulfonyl)-2-nitrophenyl]homopiperazine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound is characterized by its unique structural features, which include a homopiperazine ring system and a nitrophenyl group substituted with an ethylsulfonyl moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of 1-[4-(Ethylsulfonyl)-2-nitrophenyl]homopiperazine hydrochloride in drug discovery efforts, particularly in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, leveraging its structural versatility to design molecules with enhanced pharmacokinetic profiles. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting its potential in treating chronic diseases such as neurodegenerative disorders.

In addition to its pharmaceutical applications, 1-[4-(Ethylsulfonyl)-2-nitrophenyl]homopiperazine hydrochloride has also been investigated for its utility in advanced materials science. Its ability to form stable coordination complexes has made it a candidate for use in the development of novel catalysts and sensors. A 2023 paper in *Chemical Communications* reported that this compound can act as a versatile ligand, facilitating the construction of metal-organic frameworks (MOFs) with exceptional stability and selectivity. These findings underscore its potential in creating next-generation materials for energy storage and environmental remediation.

The synthesis of 1-[4-(Ethylsulfonyl)-2-nitrophenyl]homopiperazine hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodology have enabled researchers to optimize the production process, reducing costs and improving scalability. For example, a 2023 study published in *Organic Process Research & Development* introduced a novel catalytic system that significantly enhances the efficiency of the key coupling reaction involved in its synthesis.

From an environmental perspective, understanding the behavior of 1-[4-(Ethylsulfonyl)-2-nitrophenyl]homopiperazine hydrochloride in various ecosystems is crucial for assessing its potential impact on human health and the environment. Preliminary studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully characterize its environmental fate. Regulatory agencies are closely monitoring these findings to ensure that industrial applications align with sustainability goals.

In conclusion, 1-[4-(Ethylsulfonyl)-2-nitrophenyl]homopiperazine hydrochloride stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse scientific disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both medical treatments and material innovations.